Cas no 929000-30-6 (N-Ethyl 3-bromo-5-nitrobenzamide)

• Product Name: N-Ethyl 3-bromo-5-nitrobenzamide
• CAS No: 929000-30-6
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• MDL: MFCD09258762
• CID: 802090
• PubChem ID: 26967620
• Update Time: 2025-06-09

N-Ethyl 3-bromo-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-ethyl-5-nitrobenzamide
• Benzamide,3-bromo-N-ethyl-5-nitro-
• N-Ethyl 3-bromo-5-nitrobenzamide
• OR8312
• CS-0205647
• 929000-30-6
• DTXSID60650388
• MFCD09258762
• BS-23759
• AKOS015834195
• DB-371526
• N-ethyl-3-bromo-5-nitrobenzamide

• MDL： MFCD09258762
• Inchi： 1S/C9H9BrN2O3/c1-2-11-9(13)6-3-7(10)5-8(4-6)12(14)15/h3-5H,2H2,1H3,(H,11,13)
• InChI Key： BHIIECOOMQPQDV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(NCC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.98000
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 364.3±32.0 °C at 760 mmHg
• PSA: 74.92000
• LogP: 3.02110
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Ethyl 3-bromo-5-nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Ethyl 3-bromo-5-nitrobenzamide

Research Brief on N-Ethyl 3-bromo-5-nitrobenzamide (CAS: 929000-30-6) in Chemical Biology and Pharmaceutical Applications

N-Ethyl 3-bromo-5-nitrobenzamide (CAS: 929000-30-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the nitro and bromo substituents, make it a valuable intermediate for the development of novel pharmacophores.

Recent studies have highlighted the role of N-Ethyl 3-bromo-5-nitrobenzamide as a key building block in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where the nitro group facilitated selective binding to ATP pockets. The bromo substituent, on the other hand, has been exploited in cross-coupling reactions to generate diverse libraries of bioactive molecules.

In addition to its synthetic versatility, N-Ethyl 3-bromo-5-nitrobenzamide has shown promising biological activity in preclinical models. A recent investigation revealed its potential as an anti-inflammatory agent, with the compound exhibiting significant inhibition of NF-κB signaling pathways. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests its applicability in treating chronic inflammatory diseases. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

The compound's safety profile and scalability have also been subjects of recent research. A 2024 report in Organic Process Research & Development detailed an optimized synthetic route for N-Ethyl 3-bromo-5-nitrobenzamide, achieving higher yields and reduced environmental impact through green chemistry principles. These advancements are critical for its potential transition from laboratory-scale synthesis to industrial production, particularly in the context of drug development pipelines.

Looking ahead, researchers are exploring the incorporation of N-Ethyl 3-bromo-5-nitrobenzamide into more complex molecular architectures, such as PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors. Its unique reactivity profile positions it as a valuable tool in the burgeoning field of targeted protein degradation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates in the coming years.